Cas no 756500-12-6 (tert-butyl 2-amino-3-methylbenzoate)

tert-butyl 2-amino-3-methylbenzoate structure
756500-12-6 structure
Product Name:tert-butyl 2-amino-3-methylbenzoate
CAS No:756500-12-6
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD12766678
CID:549091
PubChem ID:45089760
Update Time:2025-04-19

tert-butyl 2-amino-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-amino-3-methyl-, 1,1-dimethylethyl ester
    • Benzoic acid, 2-amino-3-methyl-, 1,1-dimethylethyl ester (9CI)
    • SB78359
    • EN300-301679
    • tert-Butyl2-amino-3-methylbenzoate
    • 2-Methyl-2-propanyl 2-amino-3-methylbenzoate
    • tert-Butyl 2-amino-3-methylbenzoate
    • 756500-12-6
    • tert-butyl 2-amino-3-methylbenzoate
    • MDL: MFCD12766678
    • Inchi: 1S/C12H17NO2/c1-8-6-5-7-9(10(8)13)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
    • InChI Key: YEWWZQZDWUQMMI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C)C=1N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 3

Experimental Properties

  • PSA: 52.32

tert-butyl 2-amino-3-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B750873-10mg
tert-butyl 2-amino-3-methylbenzoate
756500-12-6
10mg
$ 50.00 2022-06-01
TRC
B750873-50mg
tert-butyl 2-amino-3-methylbenzoate
756500-12-6
50mg
$ 160.00 2022-06-01
TRC
B750873-100mg
tert-butyl 2-amino-3-methylbenzoate
756500-12-6
100mg
$ 230.00 2022-06-01
Enamine
EN300-301679-0.05g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
0.05g
$101.0 2025-03-19
Enamine
EN300-301679-0.1g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
0.1g
$152.0 2025-03-19
Enamine
EN300-301679-0.25g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
0.25g
$216.0 2025-03-19
Enamine
EN300-301679-0.5g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
0.5g
$407.0 2025-03-19
Enamine
EN300-301679-1.0g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
1.0g
$528.0 2025-03-19
Enamine
EN300-301679-2.5g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
2.5g
$1034.0 2025-03-19
Enamine
EN300-301679-5.0g
tert-butyl 2-amino-3-methylbenzoate
756500-12-6 95.0%
5.0g
$1530.0 2025-03-19

tert-butyl 2-amino-3-methylbenzoate Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited